Cas no 4426-75-9 (3,4-dihydro-1H-isothiochromene)

3,4-dihydro-1H-isothiochromene structure
4426-75-9 structure
Product Name:3,4-dihydro-1H-isothiochromene
CAS No:4426-75-9
MF:C9H10S
MW:150.240701198578
MDL:MFCD18450357
CID:1516377
PubChem ID:78149
Update Time:2025-04-21

3,4-dihydro-1H-isothiochromene Chemical and Physical Properties

Names and Identifiers

    • 3,4-dihydro-1H-isothiochromene
    • 1H-2-benzothiopyran, 3,4-dihydro-
    • 3,4-Dihydro-1H-2-benzothiopyran
    • Thioisochroman
    • Isothiochroman
    • SCHEMBL255957
    • DTXSID10196089
    • AKOS006372250
    • starbld0019565
    • InChI=1/C9H10S/c1-2-4-9-7-10-6-5-8(9)3-1/h1-4H,5-7H
    • MFCD18450357
    • 3,4-Dihydro-1H-isothiochromene #
    • SY286030
    • 4426-75-9
    • MDL: MFCD18450357
    • Inchi: 1S/C9H10S/c1-2-4-9-7-10-6-5-8(9)3-1/h1-4H,5-7H2
    • InChI Key: ZZQUQFZVCJWSER-UHFFFAOYSA-N
    • SMILES: S1CC2C=CC=CC=2CC1

Computed Properties

  • Exact Mass: 150.0504
  • Monoisotopic Mass: 150.050321
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.3
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.106
  • Boiling Point: 265°C at 760 mmHg
  • Flash Point: 112.1°C
  • Refractive Index: 1.602
  • PSA: 0

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